4-{[1-(4,4,4-trifluorobutanoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

• IUPAC Name: 4-[1-(4,4,4-trifluorobutanoyl)azetidin-3-yl]oxypyridine-2-carboxamide
• InChI: InChI=1S/C13H14F3N3O3/c14-13(15,16)3-1-11(20)19-6-9(7-19)22-8-2-4-18-10(5-8)12(17)21/h2,4-5,9H,1,3,6-7H2,(H2,17,21)
• InChI Key: RKLPSURFNFTBDN-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CCC(F)(F)F)OC2=CC(=NC=C2)C(=O)N
• Molecular Formula: C13H14F3N3O3
• Molecular Weight: 317.26 g/mol

Description

The compound “4-{[1-(4,4,4-trifluorobutanoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide” appears to contain several functional groups including a pyridine ring, an azetidine ring, a trifluorobutanoyl group, and a carboxamide group. These groups are common in many pharmaceuticals and could potentially impart a variety of biological activities to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the cyclic azetidine and pyridine rings.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the pyridine ring is aromatic and relatively stable, but can participate in electrophilic substitution reactions. The azetidine ring is less stable and more reactive, and could undergo a variety of reactions including ring-opening.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group and the aromatic pyridine ring could affect its solubility, while the trifluorobutanoyl group could influence its stability and reactivity.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Anticancer Agents:

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Anti-Inflammatory Properties:

Coordination Chemistry and Metal Complexes

Ligand Design:

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Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many drugs work by binding to proteins in the body and altering their activity. The specific effects of this compound would depend on the structure and properties of the protein it targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological effects. Like all chemicals, it should be handled with care to avoid exposure.

Future Directions

The potential applications of this compound would likely be explored in future research. Given its complex structure and the presence of several functional groups common in pharmaceuticals, it could be of interest in the development of new drugs.